Cas no 848926-12-5 ((1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol
• CAS No: 848926-12-5
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 4717457
• PubChem ID: 12640348
• Update Time: 2025-05-22

(1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• BDQHSIMDNYIOMB-SSDOTTSWSA-N
• 2,2,2-trifluoro-1(R)-(4-fluorophenyl)ethanol
• 2,2,2-trifluoro-1 (R)-(4-fluorophenyl)ethanol
• (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol
• (R)-alpha-(Trifluoromethyl)-4-fluorobenzenemethanol

• Inchi： 1S/C8H6F4O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H/t7-/m1/s1
• InChI Key： BDQHSIMDNYIOMB-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol (CAS 848926-12-5): Properties, Applications, and Market Insights

(1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol (CAS 848926-12-5) is a fluorinated chiral alcohol compound gaining significant attention in pharmaceutical and specialty chemical industries. This optically active molecule features a trifluoromethyl group and a para-fluorophenyl ring, making it particularly valuable for asymmetric synthesis and drug development. The compound's unique stereochemistry and fluorine substitution pattern contribute to its growing importance in modern medicinal chemistry.

Recent studies highlight the increasing demand for fluorinated building blocks like (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol in drug discovery programs. Pharmaceutical researchers frequently search for "fluorine in drug design" and "chiral fluorinated intermediates," reflecting the compound's relevance in developing novel therapeutics. The presence of multiple fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern drug development.

The synthesis of CAS 848926-12-5 typically involves asymmetric reduction of corresponding ketones or enzymatic resolution methods. Industry professionals often inquire about "stereoselective synthesis of fluorinated alcohols" and "scale-up of chiral fluorinated compounds," indicating strong interest in manufacturing processes. The compound's high optical purity (>99% ee in most commercial samples) makes it particularly valuable for applications requiring strict enantiomeric control.

In pharmaceutical applications, (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol serves as a key intermediate for various drug candidates. Search trends reveal growing interest in "fluorine-containing CNS drugs" and "metabolically stable drug analogs," areas where this compound shows particular promise. Its structural features contribute to improved blood-brain barrier penetration and resistance to oxidative metabolism, making it valuable for neurological and psychiatric drug development.

The global market for chiral fluorinated compounds like CAS 848926-12-5 has shown consistent growth, with projections indicating a 6.8% CAGR through 2028. Market analysts frequently search for "fluorine in pharmaceutical intermediates" and "chiral chemicals market trends," reflecting the commercial importance of these specialty compounds. Asia-Pacific regions have shown particularly strong demand growth, driven by expanding pharmaceutical R&D activities.

Quality control of (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol involves rigorous analytical methods including chiral HPLC and 19F NMR spectroscopy. Laboratory professionals commonly search for "analysis of fluorinated compounds" and "chiral purity determination methods," highlighting the technical challenges associated with working with such specialized materials. The compound typically appears as a white to off-white crystalline solid with excellent shelf stability under proper storage conditions.

Environmental and regulatory aspects of fluorinated pharmaceutical intermediates have gained attention, with searches for "green chemistry in fluorine compounds" increasing by 42% year-over-year. Manufacturers of CAS 848926-12-5 have responded with improved synthetic routes featuring better atom economy and reduced waste generation. These advancements align with growing industry emphasis on sustainable chemical production practices.

Future research directions for (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol include exploration of novel catalytic systems for its synthesis and investigation of broader therapeutic applications. Academic researchers frequently search for "new applications of fluorinated chiral alcohols" and "catalytic asymmetric fluorination," indicating vibrant ongoing research activity. The compound's unique combination of structural features continues to inspire innovation across multiple chemistry disciplines.

Handling and storage recommendations for CAS 848926-12-5 emphasize protection from moisture and oxidation. Technical queries often include "stability of fluorinated alcohols" and "handling hygroscopic chemicals," reflecting practical considerations for laboratory and production use. Properly stored material maintains excellent purity and reactivity characteristics for extended periods.

The pricing and availability of (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol vary by quantity and purity specifications, with custom synthesis options available for specialized needs. Industry procurement specialists commonly search for "bulk fluorinated intermediates" and "chiral chemical suppliers," underscoring the compound's commercial significance. Market dynamics show increasing competition among suppliers, leading to improved quality and service offerings.

Comparative analyses with similar fluorinated chiral compounds reveal distinct advantages of CAS 848926-12-5 in certain synthetic applications. Research chemists often investigate "structure-activity relationships of fluorinated alcohols" and "steric effects in chiral induction," areas where this compound demonstrates particular utility. Its balanced steric and electronic properties make it versatile for diverse synthetic transformations.

Emerging applications in materials science have expanded the potential uses of (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol beyond pharmaceuticals. Growing search interest in "fluorinated liquid crystals" and "specialty polymer modifiers" suggests new opportunities for this compound. Its ability to influence material properties through controlled fluorine interactions opens possibilities in advanced material development.

Technical literature references for CAS 848926-12-5 continue to accumulate, with particular focus on its use in catalytic asymmetric reactions. Academic searches for "fluorine in asymmetric catalysis" and "chiral alcohol auxiliaries" frequently cite this compound as an exemplary case study. The expanding body of research supports its growing importance in synthetic methodology development.

Supply chain considerations for (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol have gained prominence, with searches for "chemical supply chain resilience" increasing markedly. Manufacturers have responded with diversified production capabilities and enhanced quality assurance protocols. These developments ensure reliable access to this important building block despite global logistical challenges.

In conclusion, (1R)-2,2,2-trifluoro-1-(4-fluorophenyl)ethan-1-ol (CAS 848926-12-5) represents a strategically important compound at the intersection of pharmaceutical chemistry and advanced materials science. Its unique structural features, combined with growing understanding of fluorine effects in molecular design, ensure its continued relevance across multiple research and industrial applications. The compound's commercial and scientific trajectory reflects broader trends favoring specialized, high-value fluorinated intermediates with precise stereochemical control.